Cas no 1346516-14-0 (5-(ethoxycarbonyl)pyrimidine-2-carboxylic acid)

5-(ethoxycarbonyl)pyrimidine-2-carboxylic acid structure
1346516-14-0 structure
Product Name:5-(ethoxycarbonyl)pyrimidine-2-carboxylic acid
CAS No:1346516-14-0
MF:C8H8N2O4
MW:196.160121917725
CID:2118693
Update Time:2023-11-19

5-(ethoxycarbonyl)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(ethoxycarbonyl)pyrimidine-2-carboxylic acid
    • 2,5-Pyrimidinedicarboxylic acid, 5-ethyl ester
    • CID 119084931
    • Inchi: 1S/C8H8N2O4/c1-2-14-8(13)5-3-9-6(7(11)12)10-4-5/h3-4H,2H2,1H3,(H,11,12)
    • InChI Key: YFZUBYHFNAYISG-UHFFFAOYSA-N
    • SMILES: O(C(C1=CN=C(C(=O)O)N=C1)=O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Topological Polar Surface Area: 89.4

Experimental Properties

  • Density: 1.373±0.06 g/cm3(Predicted)
  • Boiling Point: 415.2±37.0 °C(Predicted)
  • pka: 2.67±0.10(Predicted)
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